Cas no 276254-76-3 (5-(3-Fluorophenyl)-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(3-Fluorophenyl)-1,3,4-thiadiazole-2-thiol
• CAS No: 276254-76-3
• MF: C₈H₅FN₂S₂
• MW: 212.267102003098
• CID: 2194526
• PubChem ID: 23007048
• Update Time: 2025-04-21

5-(3-Fluorophenyl)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluorophenyl)-1,3,4-thiadiazole-2-thiol
• 5-(3-Fluorophenyl)-1,3,4-thiadiazole-2(3H)-thione
• DB-349609
• SCHEMBL8047555
• DTXSID401231846
• 276254-76-3

• Inchi： 1S/C8H5FN2S2/c9-6-3-1-2-5(4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
• InChI Key： KMUGZQUJQXAZQC-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C1C=CC=C(C=1)F)=S

Computed Properties

• Exact Mass: 211.98781868Da
• Monoisotopic Mass: 211.98781868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.8Ų